7-fluoro-2-[3-(propan-2-yloxy)propyl]-1'-propyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione

• Molecular Formula: C27H27FN2O5
• Molecular Weight: 478.5 g/mol
• IUPAC Name: 7-fluoro-2-(3-propan-2-yloxypropyl)-1'-propylspiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9-trione
• InChI: InChI=1S/C27H27FN2O5/c1-4-12-29-20-9-6-5-8-19(20)27(26(29)33)22-23(31)18-15-17(28)10-11-21(18)35-24(22)25(32)30(27)13-7-14-34-16(2)3/h5-6,8-11,15-16H,4,7,12-14H2,1-3H3
• InChI Key: BWIMIFAVOSBAEU-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2C3(C1=O)C4=C(C(=O)N3CCCOC(C)C)OC5=C(C4=O)C=C(C=C5)F

Description

7-FLUORO-2-[3-(PROPAN-2-YLOXY)PROPYL]-1’-PROPYL-1’,2’,3,9-TETRAHYDRO-2H-SPIRO[CHROMENO[2,3-C]PYRROLE-1,3’-INDOLE]-2’,3,9-TRIONE is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

The synthesis of 7-FLUORO-2-[3-(PROPAN-2-YLOXY)PROPYL]-1’-PROPYL-1’,2’,3,9-TETRAHYDRO-2H-SPIRO[CHROMENO[2,3-C]PYRROLE-1,3’-INDOLE]-2’,3,9-TRIONE involves multiple steps, each requiring specific reaction conditions. The synthetic route typically starts with the preparation of the core chromeno[2,3-c]pyrrole structure, followed by the introduction of the fluorine atom and the propyl and propan-2-yloxypropyl groups. Industrial production methods may involve optimizing these steps to increase yield and reduce costs.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be used to modify the functional groups present in the compound.

Substitution: The fluorine atom and other substituents can be replaced with different groups using appropriate reagents and conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

7-FLUORO-2-[3-(PROPAN-2-YLOXY)PROPYL]-1’-PROPYL-1’,2’,3,9-TETRAHYDRO-2H-SPIRO[CHROMENO[2,3-C]PYRROLE-1,3’-INDOLE]-2’,3,9-TRIONE has several scientific research applications:

Chemistry: It can be used as a building block for synthesizing more complex molecules.

Biology: The compound’s unique structure may allow it to interact with biological targets, making it a candidate for drug development.

Medicine: Potential therapeutic applications include its use as an anti-inflammatory or anticancer agent.

Industry: The compound may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 7-FLUORO-2-[3-(PROPAN-2-YLOXY)PROPYL]-1’-PROPYL-1’,2’,3,9-TETRAHYDRO-2H-SPIRO[CHROMENO[2,3-C]PYRROLE-1,3’-INDOLE]-2’,3,9-TRIONE involves its interaction with molecular targets in biological systems. The compound may bind to specific proteins or enzymes, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar compounds include other fluorinated chromeno[2,3-c]pyrrole derivatives. These compounds share structural similarities but may differ in their substituents and overall properties. The uniqueness of 7-FLUORO-2-[3-(PROPAN-2-YLOXY)PROPYL]-1’-PROPYL-1’,2’,3,9-TETRAHYDRO-2H-SPIRO[CHROMENO[2,3-C]PYRROLE-1,3’-INDOLE]-2’,3,9-TRIONE lies in its specific combination of functional groups, which may confer unique biological and chemical properties.